Cas no 2228719-89-7 (2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2228719-89-7
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5883909
• PubChem ID: 165667049
• Update Time: 2025-05-22

2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol
• EN300-1786787
• 2228719-89-7

• Inchi： 1S/C11H16FNO/c1-8-4-3-5-9(10(8)12)6-11(2,13)7-14/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： KNVGVZZVQPWOPB-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1CC(C)(CO)N

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228719-89-7)

2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228719-89-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluoro and methyl substitutions, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which include a 2-methylpropan-1-ol backbone and an amino functional group, making it a versatile intermediate in synthetic chemistry.

The compound's CAS number 2228719-89-7 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking and documentation. Its molecular structure, featuring a 2-fluoro-3-methylphenyl moiety, suggests potential bioactivity, particularly in targeting specific enzymatic pathways. This has led to increased searches for "2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol uses" and "CAS 2228719-89-7 applications" among professionals seeking novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol has surged, driven by their enhanced stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted drug delivery, topics frequently searched in academic and industrial circles. The compound's methylpropan-1-ol segment further enhances its solubility, a property highly valued in formulation development.

Synthetic routes to 2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol often involve multi-step processes, including fluorination and amination reactions. These methods are frequently discussed in forums and publications, with queries like "how to synthesize 2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol" reflecting the compound's technical complexity. Researchers also explore its stereochemistry, as the spatial arrangement of its functional groups can significantly influence its biological activity.

The compound's potential extends beyond pharmaceuticals. Its fluoro-methylphenyl structure makes it a candidate for agrochemical research, where similar motifs are known to exhibit herbicidal or pesticidal properties. This dual applicability has spurred interest in "2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol in agriculture," highlighting its cross-disciplinary relevance.

Quality control and analytical characterization of CAS 2228719-89-7 are paramount, given its intricate structure. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and identity, topics often searched by quality assurance professionals. The compound's spectral data and chromatographic behavior are also documented in specialized databases, aiding in its identification and study.

Environmental and safety considerations are integral to handling 2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol. While not classified as hazardous, proper storage and disposal protocols are emphasized in material safety data sheets (MSDS). Searches for "CAS 2228719-89-7 safety" and "2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol handling" reflect the community's commitment to responsible research practices.

In conclusion, 2-amino-3-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228719-89-7) represents a compelling case study in modern chemical innovation. Its structural uniqueness, coupled with its potential in drug development and agrochemicals, ensures its continued relevance in scientific discourse. As research progresses, this compound is likely to remain a focal point for inquiries into fluorinated building blocks and their transformative applications.